Cas no 1183137-99-6 ((1-Phenethyl-piperidin-4-yl)-hydrazine)

• Product Name: (1-Phenethyl-piperidin-4-yl)-hydrazine
• CAS No: 1183137-99-6
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• MDL: MFCD09745199
• CID: 2604017
• Update Time: 2025-05-25

(1-Phenethyl-piperidin-4-yl)-hydrazine Chemical and Physical Properties

Names and Identifiers

• (1-Phenethyl-piperidin-4-yl)-hydrazine
• 4-hydrazinyl-1-phenethylpiperidine
• NE62890
• 4-hydrazinyl-1-(2-phenylethyl)piperidine

• MDL： MFCD09745199
• Inchi： 1S/C13H21N3/c14-15-13-7-10-16(11-8-13)9-6-12-4-2-1-3-5-12/h1-5,13,15H,6-11,14H2
• InChI Key： YFQZEIGKFJXCNM-UHFFFAOYSA-N
• SMILES： N1(CCC2C=CC=CC=2)CCC(CC1)NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 182
• Topological Polar Surface Area: 41.3

Additional information on (1-Phenethyl-piperidin-4-yl)-hydrazine

Compound CAS No. 1183137-99-6: (1-Phenethyl-piperidin-4-yl)-hydrazine

The compound (1-Phenethyl-piperidin-4-yl)-hydrazine with CAS No. 1183137-99-6 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a phenethyl group and a hydrazine moiety. The piperidine ring serves as a rigid framework, while the phenethyl group introduces aromaticity and potential for hydrogen bonding. The hydrazine moiety, on the other hand, is known for its ability to form coordination bonds and participate in various chemical reactions.

Recent studies have highlighted the potential of (1-Phenethyl-piperidin-4-yl)-hydrazine in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and GPCR modulators. The compound's ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain cancer-related kinases.

The synthesis of (1-Phenethyl-piperidin-4-yl)-hydrazine involves a multi-step process that typically begins with the preparation of the piperidine derivative. This is followed by the introduction of the phenethyl group via Friedel-Crafts alkylation or other coupling reactions. The final step involves the incorporation of the hydrazine moiety, often through reductive amination or substitution reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

In terms of physical properties, (1-Phenethyl-piperidin-4-yl)-hydrazine is known to be thermally stable up to 250°C under inert conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it suitable for various laboratory applications. The compound also exhibits moderate hydrophilicity due to the presence of nitrogen atoms in its structure, which can influence its bioavailability and pharmacokinetic properties.

One of the most exciting developments involving this compound is its application in materials science. Scientists have investigated its use as a precursor for metal-organic frameworks (MOFs) and coordination polymers. For example, a 2023 study published in *Chemical Communications* reported that (1-Phenethyl-piperidin-4-yl)-hydrazine can act as a versatile linker in MOF synthesis, enabling the creation of porous materials with high surface area and tunable pore sizes.

From an environmental perspective, researchers have also explored the biodegradability and toxicity of (1-Phenethyl-piperidin-4-yl)-hydrazine. Initial studies suggest that it undergoes microbial degradation under aerobic conditions, though further research is needed to fully understand its environmental impact. Regulatory agencies have classified this compound as non-hazardous under standard handling conditions, provided appropriate safety precautions are taken.

In conclusion, (1-Phenethyl-piperidin-4-yl)-hydrazine (CAS No. 1183137-99-6) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new potentials for this molecule, it is likely to play an increasingly significant role in both academic and industrial settings.